Cas no 2386715-43-9 (methyl 3-aminobicyclo[2.1.0]pentane-1-carboxylate)

methyl 3-aminobicyclo[2.1.0]pentane-1-carboxylate structure
2386715-43-9 structure
Product Name:methyl 3-aminobicyclo[2.1.0]pentane-1-carboxylate
CAS No:2386715-43-9
MF:C7H11NO2
MW:141.167742013931
CID:5204268
PubChem ID:166642144
Update Time:2026-03-06

methyl 3-aminobicyclo[2.1.0]pentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-aminobicyclo[2.1.0]pentane-1-carboxylate
    • 2386715-43-9
    • Inchi: 1S/C7H11NO2/c1-10-6(9)7-2-4(7)5(8)3-7/h4-5H,2-3,8H2,1H3
    • InChI Key: WNRRGXBKGCSACZ-UHFFFAOYSA-N
    • SMILES: O(C)C(C12CC(C1C2)N)=O

Computed Properties

  • Exact Mass: 141.078978594g/mol
  • Monoisotopic Mass: 141.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 52.3Ų

methyl 3-aminobicyclo[2.1.0]pentane-1-carboxylate Pricemore >>

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